Cas no 1346014-80-9 (4-(Pyridin-2-yl)piperidin-4-ol hydrochloride)

• Product Name: 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride
• CAS No: 1346014-80-9
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 1088431
• PubChem ID: 73554166
• Update Time: 2025-10-31

4-(Pyridin-2-yl)piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride
• 4-pyridin-2-ylpiperidin-4-ol,hydrochloride
• 4-pyridin-2-ylpiperidin-4-ol;hydrochloride
• SCHEMBL20744290
• 4-(Pyridin-2-yl)piperidin-4-olhydrochloride
• AS-50154
• 1346014-80-9
• O11099
• 4-(PYRIDIN-2-YL)PIPERIDIN-4-OL HCL
• AKOS022185453

• MDL： MFCD27920604
• Inchi： 1S/C10H14N2O.ClH/c13-10(4-7-11-8-5-10)9-3-1-2-6-12-9;/h1-3,6,11,13H,4-5,7-8H2;1H
• InChI Key： KZDQCXRMMHQBSX-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride

Introduction to 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride (CAS No. 1346014-80-9)

4-(Pyridin-2-yl)piperidin-4-ol hydrochloride (CAS No. 1346014-80-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-Pyridyl)piperidin-4-ol hydrochloride, is a derivative of piperidine and pyridine, two important heterocyclic compounds widely used in the synthesis of various bioactive molecules. The unique structure of 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride makes it an attractive candidate for the development of novel therapeutic agents, particularly in the areas of neurology and oncology.

The molecular formula of 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride is C₁₁H₁₅N₂O·HCl, and its molecular weight is approximately 235.71 g/mol. The compound features a piperidine ring substituted with a pyridine group at the 4-position and a hydroxyl group at the 4-position of the piperidine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable building block in organic synthesis.

In recent years, 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride has gained attention for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. Studies have shown that this compound can selectively interact with specific GPCRs, potentially leading to the development of drugs with improved efficacy and reduced side effects.

A notable example of its application is in the treatment of neurological disorders. Research has demonstrated that 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride can modulate serotonin receptors, which are involved in mood regulation and cognitive function. This property makes it a promising candidate for the development of new antidepressants and anxiolytics. Additionally, its ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

Beyond neurology, 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride has also shown promise in oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential lead compound for the development of new anticancer drugs.

The synthetic route to 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride involves several well-established chemical transformations. One common approach is to start with 2-chloropyridine and undergo nucleophilic substitution with piperidine to form the corresponding substituted piperidine derivative. Subsequent reduction and oxidation steps can then introduce the hydroxyl group at the desired position. The final step involves treating the free base with hydrochloric acid to form the hydrochloride salt.

The physical properties of 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride, such as its solubility and stability, are crucial for its use in pharmaceutical formulations. It is generally soluble in polar solvents like water and ethanol but may have limited solubility in non-polar solvents. This property can be advantageous for developing oral or injectable formulations, depending on the intended route of administration.

In terms of safety and toxicity, preliminary studies suggest that 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be advanced to clinical trials. These evaluations typically include in vitro assays to assess cytotoxicity and genotoxicity, as well as in vivo studies to evaluate pharmacokinetics and pharmacodynamics.

The future prospects for 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, driven by its unique chemical structure and biological activity. As more data becomes available from preclinical studies and early-stage clinical trials, it is likely that this compound will play an increasingly important role in drug discovery and development.

In conclusion, 4-(Pyridin-2-yl)piperidin-4-ol hydrochloride (CAS No. 1346014-80-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological properties make it an attractive candidate for developing novel therapeutic agents, particularly in neurology and oncology. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and improve patient outcomes.